Cas no 41651-93-8 (ethyl 3-sulfanylbenzoate)

• Product Name: ethyl 3-sulfanylbenzoate
• CAS No: 41651-93-8
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 2686565
• PubChem ID: 13213120
• Update Time: 2025-06-08

ethyl 3-sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-sulfanylbenzoate
• Benzoic acid, 3-mercapto-, ethyl ester
• RBA65193
• EN300-190987
• Ethyl3-sulfanylbenzoate
• AT35528
• SCHEMBL2451597
• ethyl 3-mercaptobenzoate
• DTXSID30528424
• SGANYRZUHNIRAM-UHFFFAOYSA-N
• DTXCID70479229
• 41651-93-8

• Inchi： 1S/C9H10O2S/c1-2-11-9(10)7-4-3-5-8(12)6-7/h3-6,12H,2H2,1H3
• InChI Key： SGANYRZUHNIRAM-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(C(=O)OCC)=C1

Computed Properties

• Exact Mass: 182.04015073Da
• Monoisotopic Mass: 182.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 27.3Ų

Additional information on ethyl 3-sulfanylbenzoate

Introduction to Ethyl 3-Sulfanylbenzoate (CAS No. 41651-93-8)

Ethyl 3-sulfanylbenzoate, with the chemical formula C₉H₁₀O₃S, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 41651-93-8, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of ethyl 3-sulfanylbenzoate consists of a benzoate group linked to an ethyl chain, with a sulfur atom incorporated into the aromatic ring. This structural feature makes it a versatile intermediate in organic synthesis and a candidate for further exploration in medicinal chemistry. The presence of both oxygen and sulfur atoms in its framework suggests potential interactions with biological targets, making it a promising candidate for drug discovery.

In recent years, there has been growing interest in the development of sulfanyl-containing compounds due to their reported bioactivity. Studies have shown that such compounds can exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and antioxidant properties. Ethyl 3-sulfanylbenzoate, being one of these sulfanylbenzoates, has been the subject of several research endeavors aimed at elucidating its mechanism of action and exploring its therapeutic potential.

One of the most intriguing aspects of ethyl 3-sulfanylbenzoate is its potential role as a precursor in the synthesis of more complex molecules. Researchers have been investigating its utility in constructing heterocyclic compounds, which are known for their diverse biological activities. The benzoate moiety can be further functionalized to introduce additional pharmacophores, enhancing the compound's binding affinity to specific biological targets.

The pharmaceutical industry has been particularly keen on exploring the therapeutic applications of ethyl 3-sulfanylbenzoate. Preliminary studies have suggested that this compound may have applications in the treatment of neurological disorders, cardiovascular diseases, and even certain types of cancer. These findings are based on in vitro and in vivo experiments that have demonstrated promising results regarding its ability to modulate key cellular pathways.

Furthermore, ethyl 3-sulfanylbenzoate has shown promise as a tool compound in chemical biology research. Its unique structural features make it an excellent candidate for studying enzyme inhibition and receptor binding interactions. By using this compound as a scaffold, researchers can gain insights into the mechanisms underlying various diseases and develop novel therapeutic strategies.

The synthesis of ethyl 3-sulfanylbenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound. These improvements have not only facilitated further research but also opened up new possibilities for industrial applications.

In conclusion, ethyl 3-sulfanylbenzoate (CAS No. 41651-93-8) is a compound with significant potential in the fields of pharmaceuticals and chemical biology. Its unique structural features and reported bioactivity make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics and scientific understanding.